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Compound of Interest

Compound Name:
3-Cyanopropane-1-sulfonyl

chloride

CAS No.: 81926-29-6

Cat. No.: B1519217

Get Quote

Executive Summary
3-Cyanopropane-1-sulfonyl chloride (CAS: 81926-29-6) is a bifunctional aliphatic building

block utilized primarily for introducing sulfonyl protecting groups or sulfonamide

pharmacophores while retaining a distal nitrile handle for further elaboration (e.g., reduction to

amines or hydrolysis to acids).

Unlike aromatic sulfonyl chlorides (e.g., Tosyl chloride), aliphatic variants like 3-cyanopropane-
1-sulfonyl chloride possess higher conformational flexibility and distinct reactivity profiles.

They are lachrymatory, corrosive, and moisture-sensitive. This guide moves beyond standard

SDS data to provide a mechanistic understanding of the risks and field-proven protocols for

safe manipulation.

Part 1: Molecular Profile & Hazard Identification
Structural-Activity Relationship (SAR) Safety Analysis
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To handle this compound safely, one must understand the "why" behind its hazards. The

molecule contains two reactive termini:[1]

Sulfonyl Chloride Motif (

):

Mechanism of Hazard: This electrophilic center reacts violently with nucleophiles (water,

alcohols, amines). Upon contact with moisture (mucous membranes, lung tissue), it

hydrolyzes to produce Hydrochloric Acid (HCl) and 3-cyanopropane-1-sulfonic acid.

Result: Immediate chemical burns and respiratory edema. The aliphatic chain allows for

faster skin permeation compared to bulky aromatic analogs.

Nitrile Motif (

):

Mechanism of Hazard: While generally stable under acidic conditions, combustion or

strong oxidation can release Hydrogen Cyanide (HCN) and nitrogen oxides (

).

Metabolic Risk: Accidental ingestion or high-dose dermal absorption may lead to metabolic

release of cyanide, though the primary acute risk remains the corrosive nature of the

sulfonyl chloride.

Physical & Chemical Properties
Data aggregated from commercial certificates of analysis and structural analogs.
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Property Value / Description Operational Implication

CAS Number 81926-29-6
Unique identifier for inventory

tracking.

Formula MW: 167.61 g/mol .[2]

Physical State Colorless to pale yellow liquid

Spill Risk: Liquids spread

faster than solids; requires

containment trays.

Boiling Point
~120-130°C (est. at reduced

pressure)

Distillation Hazard: Do not

distill at atmospheric pressure;

thermal decomposition may

occur.

Density ~1.3–1.4 g/mL
Heavier than water; will sink in

aqueous biphasic washes.

Solubility
Reacts with water; Soluble in

DCM, THF, EtOAc

Solvent Choice: Use

anhydrous solvents only.

Part 2: Storage & Stability (The "Shelf" Phase)
The Hydrolysis Loop
The primary degradation pathway is moisture-induced hydrolysis. This creates a self-

accelerating decomposition loop.

Graphviz Diagram: Hydrolysis Hazard Loop
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Caption: Self-accelerating decomposition cycle. HCl evolution pressurizes sealed vessels,

leading to potential rupture.

Storage Protocol
Temperature: Store at 2–8°C. Cold storage slows the kinetics of adventitious hydrolysis.

Atmosphere: Store under Argon or Nitrogen.

Container: Teflon-lined caps are mandatory. Corrosive HCl fumes will degrade standard

rubber septa over time, leading to a loss of containment.

Secondary Containment: Store the bottle inside a secondary polyethylene container with a

bed of vermiculite or activated charcoal to absorb leaks and odors.

Part 3: Operational Handling (The "Bench" Phase)
Engineering Controls & PPE

Ventilation: All operations must occur in a certified chemical fume hood.

Glove Selection:

Primary: Nitrile (0.11 mm) - Good for splash protection.

Secondary (Immersion): Laminate film (Silver Shield) is required if prolonged contact or

spill cleanup is anticipated.

Respiratory: If work is done outside a hood (strongly discouraged), a full-face respirator with

Acid Gas (E) and Organic Vapor (A) cartridges is required.

Self-Validating Transfer Protocol
Objective: Transfer liquid reagent without exposure to atmospheric moisture.

Visual Check: Inspect the liquid.[3] If it is cloudy or has a crust on the rim, significant

hydrolysis has occurred. Do not use.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

http://orgsyn.org/content/pdfs/procedures/v89p0044.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1519217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pressure Equalization: Insert an inert gas line (balloon or manifold) into the reagent bottle

before withdrawing liquid.

Validation: If the balloon inflates spontaneously, the bottle is pressurized with HCl. Vent

carefully into a scrubber.

Syringe Technique: Use a gas-tight glass syringe with a Luer-lock tip.

Validation: If the plunger "pushes back" during transfer, the liquid is evolving gas (likely

due to a warm syringe or moisture contamination). Stop and reassess.

Part 4: Reaction Safety & Quenching
Reaction Setup (Schotten-Baumann & Anhydrous)
The most common application is sulfonylation of amines or alcohols.

Exotherm Control: The reaction with amines is highly exothermic.

Rule: Add the sulfonyl chloride dropwise to the amine solution at 0°C.

Solvent: Dilute the reagent in DCM or THF (1:1 v/v) prior to addition to act as a heat sink.

HCl Scavenging: A base (Triethylamine, Pyridine, or aqueous Carbonate) must be present to

neutralize the HCl generated. Without this, the acid may degrade the nitrile group or the

product.

The "Quench" Protocol
Quenching a sulfonyl chloride reaction is the most dangerous step if mishandled. Adding water

directly to excess reagent generates immediate heat and HCl gas.

Standard Operating Procedure (SOP): Controlled Quench

Cool: Cool the reaction mixture to <5°C.

Dilute: Ensure the reaction is well-stirred.

Reagent: Use Saturated Aqueous Sodium Bicarbonate (
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) or Ammonium Hydroxide (

).

Why? Bicarbonate neutralizes the acid immediately. Ammonium hydroxide converts

residual sulfonyl chloride to the benign sulfonamide.

Rate: Add the quench solution dropwise.

Validation: Monitor the internal temperature.[3] If temp rises >10°C, stop addition and wait.

Graphviz Diagram: Safe Reaction Workflow
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Caption: Step-by-step logic flow for addition and quenching to prevent thermal runaway.

Part 5: Emergency Response & Disposal
Spill Cleanup

Small Spill (<5 mL):
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Evacuate the immediate area (fume risk).

Cover with dry lime, sand, or soda ash. Do not use water.[4][5][6]

Scoop into a waste container and place in the fume hood.

Wash the surface with dilute ammonia solution to neutralize traces.

Large Spill: Evacuate the lab. Call the HSE emergency line.

Waste Disposal
Never pour unquenched sulfonyl chlorides into the organic waste drum. They can react with

other waste streams (e.g., alcohols) to pressurize the drum.

Protocol:

Stir the waste with excess aqueous ammonia or sodium hydroxide for 1 hour.

Check pH (ensure it is basic).

Separate phases. Aqueous phase

Aqueous Waste. Organic phase

Halogenated Organic Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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